molecular formula C14H12N2O3 B5349831 3-methyl-4-nitro-5-(4-phenyl-1,3-butadien-1-yl)isoxazole

3-methyl-4-nitro-5-(4-phenyl-1,3-butadien-1-yl)isoxazole

Cat. No. B5349831
M. Wt: 256.26 g/mol
InChI Key: DKPBCIGIONEFBT-OZDSWYPASA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-methyl-4-nitro-5-(4-phenyl-1,3-butadien-1-yl)isoxazole is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known as MNBAI and has been found to have several interesting properties that make it useful for a variety of applications.

Mechanism of Action

The mechanism of action of MNBAI is not fully understood. However, it is believed to work by binding to the GABAA receptor and enhancing its activity. This leads to an increase in the inhibitory neurotransmitter activity, which can result in a decrease in anxiety and insomnia.
Biochemical and Physiological Effects:
MNBAI has been found to have several biochemical and physiological effects. It has been shown to increase the activity of the GABAA receptor, which can lead to a decrease in anxiety and insomnia. It has also been found to have anxiolytic and sedative effects in animal studies.

Advantages and Limitations for Lab Experiments

MNBAI has several advantages for lab experiments. It is a potent and selective ligand for the GABAA receptor, which makes it useful for studying the effects of GABAergic drugs. However, there are also limitations to using MNBAI in lab experiments. It is a complex compound that requires a complex synthesis method, which can make it difficult to obtain in large quantities. Additionally, its effects on the GABAA receptor are not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on MNBAI. One area of research is the development of new drugs that target the GABAA receptor. MNBAI has been found to have an affinity for the receptor, which makes it a potential lead compound for drug development. Another area of research is the study of the mechanism of action of MNBAI. Further research is needed to fully understand how MNBAI works at the molecular level. Finally, there is a need for more studies on the safety and toxicity of MNBAI. This will be important for determining its potential use as a therapeutic drug.

Synthesis Methods

The synthesis method of MNBAI is a complex process that involves several steps. It starts with the reaction of 4-phenyl-1,3-butadiene with nitric acid to form 4-nitro-4-phenyl-1,3-butadiene. This compound is then reacted with methylamine to form 3-methyl-4-nitro-5-(4-phenyl-1,3-butadien-1-yl)isoxazole.

Scientific Research Applications

MNBAI has been extensively studied for its potential use in scientific research. It has been found to have several interesting properties that make it useful for a variety of applications. One of the main applications of MNBAI is in the field of neuroscience. It has been found to have an affinity for the GABAA receptor, which is a major target for drugs used to treat anxiety and insomnia.

properties

IUPAC Name

3-methyl-4-nitro-5-[(1Z,3Z)-4-phenylbuta-1,3-dienyl]-1,2-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H12N2O3/c1-11-14(16(17)18)13(19-15-11)10-6-5-9-12-7-3-2-4-8-12/h2-10H,1H3/b9-5-,10-6-
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DKPBCIGIONEFBT-OZDSWYPASA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NOC(=C1[N+](=O)[O-])C=CC=CC2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=NOC(=C1[N+](=O)[O-])/C=C\C=C/C2=CC=CC=C2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H12N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

256.26 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.